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Compound of Interest

Compound Name: TMC647055 Choline salt

Cat. No.: B1191612 Get Quote

Status: Operational Subject: Optimization of Solubility for TMC647055 Choline Salt via

Sonication Ticket ID: SOL-TMC-647-CHO Assigned Specialist: Senior Application Scientist,

Formulation Chemistry

Executive Summary & Compound Context[1][2]
TMC647055 is a macrocyclic non-nucleoside inhibitor of the HCV NS5B polymerase. As a free

acid, it exhibits significant lipophilicity (High LogP) and poor aqueous solubility, which

complicates bioavailability studies. The Choline salt form is engineered to disrupt the crystal

lattice energy and improve dissolution rates in aqueous media.

However, researchers frequently encounter issues where the salt forms a "gel" or precipitates

shortly after dissolution. This guide details the Sonication-Assisted Dissolution (SAD) protocol

to overcome these kinetic barriers without compromising the chemical integrity of the API

(Active Pharmaceutical Ingredient).

The Physics of Dissolution (The "Why")
To troubleshoot effectively, you must understand the mechanism. We use sonication not just to

"shake" the molecules, but to induce Acoustic Cavitation.

Mechanistic Pillars[1][2][3][4][5][6]
Cavitation Shockwaves: High-frequency sound waves create microscopic vacuum bubbles

that collapse violently. This generates intense local shear forces that break apart the
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hydrophobic agglomerates of TMC647055 Choline, exposing the polar choline head-groups

to the solvent.

The Thermal Risk (Critical): Choline salts are often hygroscopic and thermally sensitive.

Continuous sonication generates bulk heat. If the temperature rises above 40°C, you risk

Disproportionation: the salt dissociates, and the protonated free acid (insoluble TMC647055)

precipitates out of solution.

Ostwald Ripening: Over-sonication can paradoxically reduce solubility. Small crystals

dissolve, but if the energy input is too high without stabilization, they may re-crystallize onto

larger particles, leading to precipitation.

Standard Operating Procedure (SOP)
Objective: Achieve a stable, clear solution of TMC647055 Choline (Target conc: 1–10 mg/mL

depending on media).

Required Materials
Ultrasonic Processor: Probe sonicator (preferred for volumes >5mL) or High-power Bath

Sonicator.

Cooling System: Ice-water bath (Mandatory).

Solvent System: Phosphate Buffer (pH 7.4) or 0.5% Methylcellulose (if suspension is

required). Note: Avoid acidic media (pH < 5) to prevent salt dissociation.

Step-by-Step Protocol
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Step Action Technical Rationale

1 Pre-Dispersion

Weigh TMC647055 Choline.

Add 10% of total solvent

volume. Vortex for 30s.

2 Thermal Protection

Place the vial into an ice-water

bath. Ensure the liquid level is

below the ice line.

3 Pulsed Sonication

Settings: Amplitude 40%.

Cycle: 10s ON / 10s OFF.

Duration: 3-5 mins total.

4 Visual Check

Hold vial against a light

source. Look for "Schlieren

lines" (wavy optical

distortions).

5 Equilibration
Allow sample to stand at room

temp for 5 mins.

Troubleshooting Hub
Issue 1: "The solution turns yellow/brown during
sonication."

Diagnosis:Sonolysis/Thermal Degradation. You have overheated the choline moiety, leading

to oxidation or Maillard-type reactions if excipients are present.

Fix: Discard sample. Reduce amplitude by 50%. Increase "OFF" time in the pulse cycle.

Ensure ice bath is fresh.

Issue 2: "It dissolves, but precipitates after 10 minutes."
Diagnosis:Supersaturation Collapse. You forced a concentration higher than the

thermodynamic solubility limit.

Fix:
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Add a co-solvent: 5-10% PEG-400 or Ethanol.

Check pH: If pH drifted below 6.0, the salt reverted to the free acid. Add a buffering agent

(PBS).

Issue 3: "The sample forms a thick gel instead of
dissolving."

Diagnosis:Gelling. Common with choline salts in high concentrations. The acoustic energy is

creating a structured liquid crystal phase rather than a solution.

Fix: Add an electrolyte (e.g., 0.9% NaCl) to shield the charge interactions, or increase the

solvent volume.

Visualizations & Logic Flows
Workflow Diagram: The Dissolution Pathway
Caption: Logical flow for solubilizing TMC647055 Choline, emphasizing thermal control points.
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Start: Weigh TMC647055 Choline
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Click to download full resolution via product page

Troubleshooting Logic Tree
Caption: Decision matrix for diagnosing precipitation or degradation events post-sonication.
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Post-Sonication Issue

Identify Symptom

White Precipitate Yellow/Brown Color Viscous Gel

Cause: Disproportionation
Action: Check pH > 6.0

Add PEG-400

Cause: Thermal Degradation
Action: Reduce Amplitude

Refresh Ice Bath

Cause: Liquid Crystal Formation
Action: Add NaCl (Saline)

Dilute Sample

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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